Cas no 67803-87-6 (1h-pyrazol-5-ylurea)

• Product Name: 1h-pyrazol-5-ylurea
• CAS No: 67803-87-6
• MF: C₄H₆N₄O
• MW: 126.116639614105
• CID: 1722016
• PubChem ID: 22464195
• Update Time: 2025-10-29

1h-pyrazol-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1h-pyrazol-5-ylurea
• pyrazolyl urea
• 1-(1H-PYRAZOL-5-YL)UREA
• SureCN378795
• SureCN402279
• Urea, 1H-pyrazol-3-yl-
• CTK1H6659
• AG-G-57075
• Urea,1H-pyrazol-3-yl
• Urea,1H-pyrazol-3-yl-
• AKOS010653795
• DTXSID80625811
• pyrazolylurea
• SCHEMBL378795
• A835889
• 1-(1H-Pyrazol-3-yl)urea
• diazol-5-yl urea
• (1h-pyrazol-3-yl)urea
• N-1H-Pyrazol-5-ylurea
• 67803-87-6

• Inchi： 1S/C4H6N4O/c5-4(9)7-3-1-2-6-8-3/h1-2H,(H4,5,6,7,8,9)
• InChI Key： XAEGRAIWWBXIRR-UHFFFAOYSA-N
• SMILES： O=C(N)NC1=CC=NN1

Computed Properties

• Exact Mass: 126.05400
• Monoisotopic Mass: 126.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• PSA: 83.80000
• LogP: 0.67360

Additional information on 1h-pyrazol-5-ylurea

1H-Pyrazol-5-Ylurea: A Comprehensive Overview

The compound with CAS No. 67803-87-6, commonly referred to as 1H-pyrazol-5-ylurea, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatility and potential applications in drug discovery. The urea functional group present in this molecule further enhances its reactivity and biological activity, making it a subject of extensive research.

1H-pyrazol-5-ylurea is synthesized through various methods, including condensation reactions involving pyrazole derivatives and carbonyl compounds. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, resulting in higher yields and reduced reaction times. These methods not only improve the scalability of the synthesis but also align with the growing demand for sustainable chemical processes.

The structural uniqueness of 1H-pyrazol-5-ylurea lies in its ability to act as a versatile scaffold for further functionalization. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, provides a platform for the attachment of various substituents. This property has been exploited in the design of novel pyrazole derivatives with enhanced pharmacokinetic profiles. For example, studies have shown that substituting the pyrazole ring with electron-withdrawing groups can significantly improve the solubility and bioavailability of the compound.

One of the most promising applications of 1H-pyrazol-5-ylurea is in the field of pharmaceuticals. The molecule has demonstrated potential as a lead compound in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Recent research has focused on its ability to inhibit key enzymes involved in disease progression. For instance, a study published in 2023 highlighted the compound's inhibitory effects on histone deacetylases (HDACs), which are implicated in cancer cell proliferation and survival.

In addition to its therapeutic potential, 1H-pyrazol-5-ylurea has also found applications in materials science. The molecule's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, making them ideal candidates for gas storage and catalysis applications.

The toxicity profile of 1H-pyrazol-5-ylurea has been extensively studied to ensure its safety for therapeutic use. Acute toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in preclinical models. However, chronic toxicity studies are still underway to fully understand its long-term safety profile.

Looking ahead, the future of 1H-pyrazol-5-ylurea seems bright as researchers continue to explore its potential in diverse fields. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications. Moreover, advancements in computational chemistry are enabling researchers to design more potent and selective derivatives of this compound, further expanding its utility.

In conclusion, 1H-pyrazol-5-Ylurea (CAS No. 67803-87-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile reactivity, and promising biological activity make it a valuable tool for researchers striving to address unmet medical needs and develop innovative materials.